Cas no 892596-78-0 (N-(4-Fluorobenzyl)prop-2-yn-1-amine)

N-(4-Fluorobenzyl)prop-2-yn-1-amine structure
892596-78-0 structure
Product Name:N-(4-Fluorobenzyl)prop-2-yn-1-amine
CAS No:892596-78-0
MF:C10H10FN
MW:163.191505908966
CID:891778
PubChem ID:4724224
Update Time:2025-04-19

N-(4-Fluorobenzyl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-(4-Fluorobenzyl)prop-2-yn-1-amine
    • CHEMBRDG-BB 9071752
    • N-[(4-fluorophenyl)methyl]prop-2-yn-1-amine
    • (4-fluorobenzyl)2-propyn-1-ylamine(SALTDATA: HCl)
    • AKOS000223786
    • NCGC00340372-01
    • AB01261669-03
    • (4-FLUOROBENZYL)2-PROPYN-1-YLAMINE
    • DTXSID10406054
    • 892596-78-0
    • SCHEMBL9045672
    • MDL: MFCD07411979
    • Inchi: 1S/C10H10FN/c1-2-7-12-8-9-3-5-10(11)6-4-9/h1,3-6,12H,7-8H2
    • InChI Key: ZFPBOTMQBZSPNT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNCC#C

Computed Properties

  • Exact Mass: 163.08000
  • Monoisotopic Mass: 163.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.073
  • Boiling Point: 250.5°C at 760 mmHg
  • Flash Point: 105.3°C
  • Refractive Index: 1.523
  • PSA: 12.03000
  • LogP: 1.93940

N-(4-Fluorobenzyl)prop-2-yn-1-amine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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